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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate

CAS No.: 13361-36-9

Cat. No.: B081098

Get Quote

Executive Summary
2-Methoxyethyl chloroacetate (CAS: 64465-31-8) is a bifunctional intermediate combining the

alkylating reactivity of an

-haloester with the physiochemical properties of a glycol ether. While valuable as a protecting
group and linker in organic synthesis, its thermal stability profile presents a "dual-hazard"
scenario: the potential for runaway exothermic decomposition characteristic of chloroacetates,
coupled with the release of 2-methoxyethanol (EGME), a potent reproductive toxin.

This guide provides a mechanistic analysis of its decomposition pathways, validated

experimental protocols for stability assessment, and a data-driven framework for safe handling.

[1]

Physicochemical Baseline & Structural Hazards
Before assessing thermal stability, the structural moieties must be isolated to understand their

individual contributions to instability.[1]
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Property Value / Characteristic Relevance to Stability

Molecular Formula

Low molecular weight implies

high potential energy density.

[1]

Boiling Point ~98°C at 20 mmHg

Vacuum distillation is required;

atmospheric heating

approaches decomposition

onset.[1]

Functional Group A
Chloroacetate (

)

Susceptible to

attack; Inductive effect of Cl

weakens ester bond.[1]

Functional Group B
Ether Linkage (

)

Susceptible to peroxide

formation (autoxidation) upon

air exposure.[1]

Leaving Group 2-Methoxyethanol
Critical Hazard: Teratogenic

decomposition byproduct.[1]

Mechanisms of Decomposition
The thermal degradation of 2-Methoxyethyl chloroacetate is not a single event but a

competition between three primary pathways. The dominant pathway depends heavily on

environmental conditions (moisture, pH, and presence of metals).

Pathway A: Acid-Catalyzed Hydrolysis (Moisture-Driven)
Even trace moisture triggers hydrolysis, which is autocatalytic.[1] The Cl atom increases the

electrophilicity of the carbonyl carbon, making it more reactive than unsubstituted acetates.

Mechanism: Water attacks the carbonyl, cleaving the ester bond.[1]

Products: Chloroacetic acid (highly corrosive,

) + 2-Methoxyethanol.[1]
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Kinetics: Second-order initially; becomes pseudo-first-order as acid concentration rises.[1]

Hazard: The generated acid catalyzes further decomposition and corrodes metal

containment, potentially releasing hydrogen gas (if Fe/Zn present).[1]

Pathway B: Thermal Elimination (Pyrolysis)
In anhydrous environments at elevated temperatures (>150°C), the molecule undergoes

unimolecular elimination.

Mechanism: A six-membered transition state allows the

-hydrogen on the ethyl group to transfer to the carbonyl oxygen (Chugaev-type elimination).

Products: Chloroacetic acid + Methoxyethene (Vinyl methyl ether).[1]

Hazard: Methoxyethene is highly flammable and reactive.[1]

Pathway C: Radical Decomposition (Peroxide Induced)
The ether oxygen activates the adjacent methylene protons.

Mechanism: Abstraction of H•

Peroxide formation

Radical chain scission.[1]

Trigger: Long-term storage without antioxidants (e.g., BHT).[1]

Visualization: Decomposition Pathways
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Caption: Primary decomposition vectors. Note the autocatalytic feedback loop driven by

Chloroacetic Acid generation.

Experimental Assessment Protocols
Do not rely on literature values for "generic" esters. The specific impurities in your batch (e.g.,

residual

or catalysts) drastically alter the Onset Temperature (

).

Protocol A: Differential Scanning Calorimetry (DSC) -
Screening
Purpose: Determine

and Total Energy Release (

).[1]

Sample Prep: Load 2–5 mg of 2-Methoxyethyl chloroacetate into a Gold-plated or

Hastelloy crucible.
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Critical:Do NOT use Aluminum pans. Organic halides can react exothermically with

aluminum (Friedel-Crafts type initiation), causing false positives or sensor destruction.[1]

Atmosphere: Nitrogen purge (50 mL/min).

Ramp: 5°C/min from 25°C to 350°C.

Acceptance Criteria:

Exothermic onset < 200°C indicates high risk for distillation.[1]

Sharp peaks indicate autocatalytic kinetics.[1]

Protocol B: Accelerating Rate Calorimetry (ARC) -
Hazard Characterization
Purpose: Determine "Time to Maximum Rate" (TMR) and adiabatic temperature rise (

).[1][2]

Vessel: Spherical Titanium or Hastelloy bomb (approx. 5-10g sample).

Mode: "Heat-Wait-Search" (HWS).[1]

Heat Step: 5°C.

Wait Time: 15 min.

Search Threshold: 0.02°C/min.[1]

Data Output:

(Adiabatic) is typically 30–50°C lower than DSC onset.[1]

Calculate

(Temperature where TMR = 24 hours). This is your Maximum Safe Process Temperature.

Visualization: Safety Testing Workflow
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Caption: Tiered testing approach. Tier 2 is mandatory if DSC shows energy release >50 J/g

below 250°C.

Decomposition Kinetics & Hazard Analysis
Based on structural analogs (Ethyl chloroacetate) and glycol ether degradation data, the

following kinetic behavior is expected. Note: These are reference values; empirical validation

via the protocols above is mandatory.
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Parameter Expected Range Mechanistic Driver

DSC Onset (

)
160°C – 190°C

Thermal cleavage of ester

bond.[1]

Energy Release (

)
300 – 600 J/g

Polymerization of vinyl

intermediates +

decomposition.[1]

Reaction Order (

)
Pseudo-1st Order

Often transitions to

autocatalytic if HCl is trapped.

[1]

Gas Evolution High
Release of HCl (gas) and

Methoxyethene (volatile).[1]

The "Sleeper" Hazard: Peroxide Accumulation
Unlike simple alkyl chloroacetates, the 2-methoxyethyl tail introduces an ether hazard.

Risk: Peroxides accumulate at the ether linkage.[1]

Consequence: Upon heating (e.g., distillation), peroxides act as radical initiators, lowering

the

of the chloroacetate decomposition by as much as 50°C.

Mitigation: Test for peroxides using KI strips before any heating step.[1] If >10 ppm, treat with

ferrous sulfate or pass through activated alumina.[1]

Storage & Handling Strategy
Containment

Material: Glass-lined steel or Hastelloy.[1] Avoid Carbon Steel (corrosion by hydrolyzed acid)

and Aluminum (reactive).[1]

Headspace: Nitrogen blanket is mandatory to prevent moisture ingress (hydrolysis) and

oxygen (peroxide formation).[1]
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Exposure Control (Toxicology)
The decomposition releases 2-Methoxyethanol, which is metabolized to methoxyacetic acid, a

potent teratogen and testicular toxicant.

Engineering Control: All heating operations must occur within a closed system or a fume

hood with a scrubber (NaOH) to capture HCl and organic vapors.[1]

PPE: Butyl rubber gloves are required.[1] Nitrile offers poor protection against glycol ethers.

[1]

Emergency Response
In the event of a thermal runaway:

Do NOT seal the vessel. Pressure generation from HCl/Methoxyethene will rupture standard

reactors.[1]

Emergency Venting: Vent to a scrubber containing dilute caustic.[1]

Quench: If safe, dump into a large excess of cold water (hydrolysis is exothermic but

prevents high-temperature runaway).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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